Cas no 1474-53-9 (Estriol Methyl Ether)

• Product Name: Estriol Methyl Ether
• CAS No: 1474-53-9
• MF: C₁₉H₂₆O₃
• MW: 302.407946109772
• CID: 191019
• PubChem ID: 5284653
• Update Time: 2025-04-19

Estriol Methyl Ether Chemical and Physical Properties

Names and Identifiers

• Estra-1,3,5(10)-triene-16,17-diol,3-methoxy-, (16a,17b)-
• 1,3,5(10)-ESTRATRIEN-3,16A,17B-TRIOL 3-METHYLETHER
• 17-BETA-ESTRADIOL 3-METHYL ETHER
• (16alpha)-3-methoxyestra-1,3,5(10)-triene-16,17-diol
• (16alpha,17beta)-3-methoxyestra-1,3,5(10)-triene-16,17-diol
• Estra-1,3,5(10)-triene-16-alpha,17-beta-diol, 3-methoxy-
• Estriol-3-methyl ether
• 3-METHYLESTRIOL
• 3-methoxyestriol
• ESTRIOL METHYL ETHER
• ESTRIOL 3-METHYL ETHER
• oestriol 3-methyl ether
• BETA-ESTRIOL 3-METHYL ETHER
• 3-3-BENZOYLOXY 17BETA-ESTROL
• BETA-ESTRADIOL 3-METHYL ETHER
• 3,17B-ESTRADIOL 3-METHYL ETHER
• BETA-ETHYLESTRADIOL 3-METHYL ETHER
• (8R,9S,13S,14S,16R,17R)-3-methoxy-13-methyl-7,8,9,11,12,13,14,15,16,17-decahydro-6H-cyclopenta[a]phenanthrene-16,17-diol
• Q27148860
• SCHEMBL459502
• 3-Methoxyestra-1,3,5(10)-triene-16alpha,17beta-diol
• (8R,9S,13S,14S,16R,17R)-3-methoxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-16,17-diol
• CHEBI:79728
• 1,3,5(10)-ESTRATRIEN-3,16-BETA,17-BETA-TRIOL3-METHYLETHER
• 1474-53-9
• CHEMBL3138706
• 3-methyl-estriol
• 3-Methoxyestra-1,3,5(10)-triene-16alpha,17beta-diol (Estriol 3-Methyl Ether)
• Estriol Methyl Ether

• Inchi： 1S/C19H26O3/c1-19-8-7-14-13-6-4-12(22-2)9-11(13)3-5-15(14)16(19)10-17(20)18(19)21/h4,6,9,14-18,20-21H,3,5,7-8,10H2,1-2H3/t14-,15-,16+,17-,18+,19+/m1/s1
• InChI Key： UHQGCIIQUZBJAE-QKDSSNGWSA-N
• SMILES： O[C@H]1[C@@H](C[C@H]2[C@@H]3CCC4C=C(C=CC=4[C@H]3CC[C@@]21C)OC)O

Computed Properties

• Exact Mass: 302.18828
• Monoisotopic Mass: 302.188
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 49.7A^2

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 450.8±45.0 °C at 760 mmHg
• Flash Point: Not available
• Refractive Index: 1.588
• PSA: 49.69
• LogP: 2.88300
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Estriol Methyl Ether Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Hazard Category Code： 40
• Safety Instruction： 36/37
• RTECS：KG7540000
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

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